N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide

• Molecular Formula: C19H22N2O5S2
• Molecular Weight: 422.5 g/mol
• IUPAC Name: N-benzyl-N-ethyl-2-methyl-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C19H22N2O5S2/c1-3-20(14-16-7-5-4-6-8-16)28(25,26)18-10-9-17(13-15(18)2)21-19(22)11-12-27(21,23)24/h4-10,13H,3,11-12,14H2,1-2H3
• InChI Key: ZTWWGLSLMRZWLL-UHFFFAOYSA-N
• SMILES: CCN(CC1=CC=CC=C1)S(=O)(=O)C2=C(C=C(C=C2)N3C(=O)CCS3(=O)=O)C

Description

N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide, also known as BZM, is a chemical compound that has gained significant attention in the scientific research community due to its potential pharmacological properties. BZM belongs to the class of sulfonamide compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of specific enzymes or receptors involved in inflammation, tumor growth, and viral replication. N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide has also been shown to inhibit the activity of histone deacetylases (HDACs), an enzyme involved in the regulation of gene expression. Inhibition of HDACs can result in the activation of tumor suppressor genes and the inhibition of oncogenes. N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide has also been shown to inhibit the activity of viral proteases, which are essential for viral replication.
Biochemical and Physiological Effects:
N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide has been shown to have various biochemical and physiological effects. In animal models, N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide has been shown to reduce inflammation, inhibit tumor growth, and reduce viral replication. N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide has also been shown to have antioxidant properties and can scavenge free radicals. Additionally, N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide has several advantages for laboratory experiments, including its high purity, stability, and low toxicity. N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide can be easily synthesized using various methods and can be used in a wide range of in vitro and in vivo experiments. However, N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide has some limitations, including its limited solubility in water and its potential for non-specific binding to proteins.

Future Directions

There are several future directions for the study of N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide. One direction is the optimization of the synthesis method to improve yield and purity. Another direction is the study of the pharmacokinetics and pharmacodynamics of N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide in animal models and humans. Additionally, further studies are needed to elucidate the mechanism of action of N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide and its potential therapeutic applications in various diseases, including cancer and viral infections. Finally, the development of new analogs of N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide with improved pharmacological properties is an area of active research.

Synthesis Methods

N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide can be synthesized using various methods, including the reaction of N-benzyl-2-methylbenzenesulfonamide with 1,1-dioxido-3-oxoisothiazolidine in the presence of a base. Another method involves the reaction of N-ethyl-2-methylbenzenesulfonamide with benzyl isothiocyanate followed by the reaction with 1,1-dioxido-3-oxoisothiazolidine. The synthesis of N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide requires careful optimization of reaction conditions to obtain high yields and purity.

Scientific Research Applications

N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide has been studied for its potential pharmacological properties, including its anti-inflammatory, antitumor, and antiviral activities. Studies have shown that N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide has also demonstrated promising antitumor activity in various cancer cell lines. Additionally, N-benzyl-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-ethyl-2-methylbenzenesulfonamide has been shown to inhibit the replication of human cytomegalovirus (HCMV) and herpes simplex virus type 1 (HSV-1) in vitro.